Welcome to BenchChem Online Store!
Deutsch
List
Bench Chemicals
molecular formula C16H22O3 B8626173 5,7-Di-tert-butyl-3-hydroxy-2-benzofuranone CAS No. 163489-63-2

5,7-Di-tert-butyl-3-hydroxy-2-benzofuranone

Cat. No. B8626173
CAS RN: 163489-63-2
M. Wt: 262.34 g/mol
InChI Key: ZPYXMYOWOYGFRD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US05614572

Procedure details

A mixture of 21.2 g (0.10 mol) of 2,4-di-tert-butylphenol (97%), 16.3 g (0.11 mol) of 50% aqueous glyoxylic acid and 0.05 g (0.26 mmol) of p-toluenesulfonic acid monohydrate in 30 ml of 1,2-dichloroethane is refluxed under nitrogen for 3.5 hours on a water separator. Afterwards the reaction mixture is concentrated on a vacuum rotary evaporator. The residue is taken up in 80 ml of hexane and washed three times with water. The aqueous phases are separated in the separating funnel and further extracted with 30 ml of hexane. The organic phases are combined, dried over magnesium sulfate and concentrated on a vacuum rotary evaporator. The residue yields 26.23 g (~100%) of analytically pure 5,7-di-tert-butyl-3-hydroxy-3H-benzofuran-2-one in the form of a thick yellowish resin (compound (101 ), Table 1).
Name
2,4-di-tert-butylphenol
Quantity
21.2 g
Type
reactant
Reaction Step One
Name
glyoxylic acid
Quantity
16.3 g
Type
reactant
Reaction Step One
Name
p-toluenesulfonic acid monohydrate
Quantity
0.05 g
Type
reactant
Reaction Step One
Name
1,2-dichloroethane
Quantity
30 mL
Type
solvent
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
5,7-di-tert-butyl-3-hydroxy-3H-benzofuran-2-one
[Compound]
Name
compound ( 101 )

Identifiers

REACTION_CXSMILES
[C:1]([C:5]1[CH:10]=[C:9]([C:11]([CH3:14])([CH3:13])[CH3:12])[CH:8]=[CH:7][C:6]=1[OH:15])([CH3:4])([CH3:3])[CH3:2].[C:16](O)(=[O:19])[CH:17]=[O:18].O.C1(C)C=CC(S(O)(=O)=O)=CC=1.O>ClCCCl>[C:11]([C:9]1[CH:10]=[C:5]([C:1]([CH3:4])([CH3:3])[CH3:2])[C:6]2[O:15][C:17](=[O:18])[CH:16]([OH:19])[C:7]=2[CH:8]=1)([CH3:14])([CH3:13])[CH3:12] |f:2.3|

Inputs

Step One
Name
2,4-di-tert-butylphenol
Quantity
21.2 g
Type
reactant
Smiles
C(C)(C)(C)C1=C(C=CC(=C1)C(C)(C)C)O
Name
glyoxylic acid
Quantity
16.3 g
Type
reactant
Smiles
C(C=O)(=O)O
Name
p-toluenesulfonic acid monohydrate
Quantity
0.05 g
Type
reactant
Smiles
O.C1(=CC=C(C=C1)S(=O)(=O)O)C
Name
1,2-dichloroethane
Quantity
30 mL
Type
solvent
Smiles
ClCCCl
Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
Afterwards the reaction mixture is concentrated on a vacuum rotary evaporator
WASH
Type
WASH
Details
washed three times with water
CUSTOM
Type
CUSTOM
Details
The aqueous phases are separated in the separating funnel
EXTRACTION
Type
EXTRACTION
Details
further extracted with 30 ml of hexane
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated on a vacuum rotary evaporator

Outcomes

Product
Name
5,7-di-tert-butyl-3-hydroxy-3H-benzofuran-2-one
Type
product
Smiles
C(C)(C)(C)C=1C=C(C2=C(C(C(O2)=O)O)C1)C(C)(C)C
[Compound]
Name
compound ( 101 )
Type
product
Smiles

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.